![molecular formula C24H25N3O4 B368619 N-(1-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide CAS No. 919973-15-2](/img/structure/B368619.png)
N-(1-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide
Description
The compound is a benzodiazole derivative, which is a type of organic compound containing a benzene ring fused to a diazole ring . Benzodiazole derivatives are known to exhibit a wide range of biological activities.
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. These include a benzodiazole ring, a furan ring, a carboxamide group, and a methoxyphenoxypropyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence of polar functional groups, the overall size and shape of the molecule, and the presence of aromatic rings .Scientific Research Applications
Antimicrobial Activity
Benzimidazole derivatives have been extensively studied for their antimicrobial properties. The compound could potentially be used to develop new antimicrobial agents due to its structural similarity to other benzimidazoles that have shown potent activity against various microbial strains .
Anticancer Research
The benzimidazole moiety is a core structure in many anticancer agents. Research into derivatives such as the one you’ve mentioned could lead to the development of novel anticancer drugs, particularly those targeting specific pathways or mutations within cancer cells .
Antiviral Applications
Benzimidazole compounds have also been explored for their antiviral capabilities. Given the ongoing need for effective antiviral drugs, especially in the wake of global pandemics, this compound could serve as a starting point for the synthesis of agents active against a range of viruses .
Antiparasitic Treatments
The history of benzimidazoles includes their use as antiparasitic agents. This compound could be investigated for its efficacy in treating parasitic infections, contributing to the arsenal of drugs available for diseases such as helminthiasis .
Antihypertensive Effects
Some benzimidazole derivatives exhibit antihypertensive effects. Research into this compound could uncover new pathways or mechanisms by which it could exert a therapeutic effect on blood pressure regulation .
Anti-inflammatory Properties
The anti-inflammatory potential of benzimidazoles is another area of interest. This compound could be studied for its effectiveness in reducing inflammation, which is a common symptom in many diseases and conditions .
Pharmaceutical Drug Development
Beyond the specific therapeutic areas mentioned, this compound could be used in the broader context of pharmaceutical drug development. Its unique structure might interact with various biological targets, leading to the discovery of new drugs with diverse applications .
Chemical Synthesis and Modification
Finally, the compound’s structure allows for chemical modifications that could lead to the synthesis of a variety of derivatives. These derivatives could have distinct pharmacological activities and could be tailored for specific research applications or therapeutic needs .
properties
IUPAC Name |
N-[1-[1-[3-(2-methoxyphenoxy)propyl]benzimidazol-2-yl]ethyl]furan-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O4/c1-17(25-24(28)22-13-7-15-31-22)23-26-18-9-3-4-10-19(18)27(23)14-8-16-30-21-12-6-5-11-20(21)29-2/h3-7,9-13,15,17H,8,14,16H2,1-2H3,(H,25,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITHWFIZDIGFVSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC2=CC=CC=C2N1CCCOC3=CC=CC=C3OC)NC(=O)C4=CC=CO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{2-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}-N-methyl-N-phen ylacetamide](/img/structure/B368549.png)
![1-(2-methylphenyl)-4-{1-[2-oxo-2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}-2-pyrrolidinone](/img/structure/B368554.png)
![1-(3-methoxyphenyl)-4-(1-(2-morpholino-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one](/img/structure/B368555.png)
![N,N-diethyl-2-{2-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]-1H-1,3-benzodiazol-1-yl}acetamide](/img/structure/B368556.png)
![N-ethyl-2-{2-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}-N-phenyl acetamide](/img/structure/B368557.png)
![2-{2-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]-1H-1,3-benzodiazol-1-yl}-N-(propan-2-yl)acetamide](/img/structure/B368560.png)
![1-(2-Methoxyphenyl)-4-[1-(2-oxo-2-phenylethyl)benzimidazol-2-yl]pyrrolidin-2-o ne](/img/structure/B368561.png)
![N-(methylethyl)-2-{2-[5-oxo-1-benzylpyrrolidin-3-yl]benzimidazolyl}acetamide](/img/structure/B368562.png)
![1-(4-methylphenyl)-4-{1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-benzimidazol-2-yl}-2-pyrrolidinone](/img/structure/B368563.png)
![N,N-bis(methylethyl)-2-{2-[5-oxo-1-benzylpyrrolidin-3-yl]benzimidazolyl}acetam ide](/img/structure/B368565.png)
![4-(1-(2-bromoallyl)-1H-benzo[d]imidazol-2-yl)-1-(4-fluorobenzyl)pyrrolidin-2-one](/img/structure/B368567.png)
![2-{2-[1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}-N-methyl-N-phenylacetamide](/img/structure/B368568.png)
![N-butyl-2-(2-{1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)-N-methylacetamide](/img/structure/B368569.png)
![2-furyl-N-{[1-(2-morpholin-4-yl-2-oxoethyl)benzimidazol-2-yl]ethyl}carboxamide](/img/structure/B368573.png)